Cas no 1261962-62-2 (2-methyl-5-(4-methylsulfonylphenyl)phenol)

• Product Name: 2-methyl-5-(4-methylsulfonylphenyl)phenol
• CAS No: 1261962-62-2
• MF: C₁₄H₁₄O₃S
• MW: 262.324162960052
• MDL: MFCD18313430
• CID: 1219691
• PubChem ID: 53219123
• Update Time: 2025-05-25

2-methyl-5-(4-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(4-methylsulfonylphenyl)phenol
• 4'-(Methanesulfonyl)-4-methyl[1,1'-biphenyl]-3-ol
• MFCD18313430
• DTXSID60683999
• 1261962-62-2
• 2-Methyl-5-(4-methylsulfonylphenyl)phenol, 95%

• MDL： MFCD18313430
• Inchi： 1S/C14H14O3S/c1-10-3-4-12(9-14(10)15)11-5-7-13(8-6-11)18(2,16)17/h3-9,15H,1-2H3
• InChI Key： OKLJMESPKCUGPF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(C)=C(C=1)O)(=O)=O

Computed Properties

• Exact Mass: 262.06636548g/mol
• Monoisotopic Mass: 262.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-methyl-5-(4-methylsulfonylphenyl)phenol

Comprehensive Analysis of 2-methyl-5-(4-methylsulfonylphenyl)phenol (CAS No. 1261962-62-2): Properties, Applications, and Industry Trends

The chemical compound 2-methyl-5-(4-methylsulfonylphenyl)phenol (CAS No. 1261962-62-2) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a sulfonyl-containing phenolic derivative, this compound exhibits remarkable stability and reactivity, making it a valuable intermediate in pharmaceutical and material science research. The presence of both methyl and methylsulfonyl groups contributes to its distinct electronic and steric characteristics, which are critical for designing advanced functional materials.

In the pharmaceutical industry, 2-methyl-5-(4-methylsulfonylphenyl)phenol is often explored as a key building block for synthesizing bioactive molecules. Researchers have investigated its potential in modulating enzyme activity and receptor binding, particularly in the context of anti-inflammatory and antioxidant applications. The compound's phenolic hydroxyl group and sulfonyl moiety enable diverse chemical modifications, allowing for the creation of derivatives with tailored properties. This adaptability aligns with the growing demand for precision medicine and targeted drug delivery systems, which are among the most searched topics in modern pharmacology.

From a materials science perspective, CAS No. 1261962-62-2 has shown promise in the development of high-performance polymers and specialty coatings. Its aromatic structure and functional groups enhance thermal stability and adhesion properties, making it suitable for applications in electronic encapsulation and corrosion-resistant materials. Recent studies highlight its potential in organic electronics, where its electron-withdrawing sulfonyl group improves charge transport efficiency—a hot topic in renewable energy and sustainable technology discussions.

The synthesis of 2-methyl-5-(4-methylsulfonylphenyl)phenol typically involves multi-step organic reactions, including Friedel-Crafts alkylation and sulfonation. Optimizing these processes for green chemistry compliance is a current research focus, addressing environmental concerns and regulatory requirements. Industry professionals frequently search for eco-friendly synthesis routes and catalytic alternatives, reflecting broader trends toward sustainable chemical production.

Analytical characterization of this compound employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and structural verification, which are critical for its use in sensitive applications. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in quality-controlled environments. This aligns with the increasing emphasis on analytical validation and quality-by-design principles in chemical manufacturing.

Market trends indicate rising demand for specialty intermediates like 2-methyl-5-(4-methylsulfonylphenyl)phenol, driven by advancements in personalized healthcare and smart materials. Its compatibility with continuous flow chemistry and process intensification strategies further enhances its industrial relevance. As researchers explore its potential in catalysis and nanotechnology, this compound continues to attract interdisciplinary interest.

In conclusion, 2-methyl-5-(4-methylsulfonylphenyl)phenol (CAS No. 1261962-62-2) represents a compelling case study in modern chemical innovation. Its multifaceted applications, combined with ongoing research into structure-activity relationships and process optimization, position it as a compound of enduring scientific and commercial value. Future developments will likely focus on expanding its utility in bioconjugation, advanced material design, and other cutting-edge fields.